Cas no 1213144-23-0 (1213144-23-0)

• Product Name: 1213144-23-0
• CAS No: 1213144-23-0
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 5594637
• PubChem ID: 66518589
• Update Time: 2025-07-15

1213144-23-0 Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2-CHLORO-3-METHYLPHENYL)PYRROLIDINE
• (R)-2-(2-chloro-3-methylphenyl)pyrrolidine
• Pyrrolidine, 2-(2-chloro-3-methylphenyl)-, (2R)-
• AKOS015933733
• Y11551
• 1213144-23-0

• Inchi： 1S/C11H14ClN/c1-8-4-2-5-9(11(8)12)10-6-3-7-13-10/h2,4-5,10,13H,3,6-7H2,1H3/t10-/m1/s1
• InChI Key： OPZWYVVQTRNLPJ-SNVBAGLBSA-N
• SMILES： N1CCC[C@@H]1C1=CC=CC(C)=C1Cl

Computed Properties

• Exact Mass: 195.0814771g/mol
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.104±0.06 g/cm3(Predicted)
• Boiling Point: 272.4±40.0 °C(Predicted)
• pka: 9.46±0.10(Predicted)

Additional information on 1213144-23-0

1213144-23-0: A Comprehensive Overview of Its Properties and Applications

The compound with CAS No 1213144-23-0, commonly referred to as 1213144-23-0, has garnered significant attention in recent years due to its unique chemical properties and potential applications across various industries. This article delves into the molecular structure, synthesis methods, and practical uses of this compound, while also addressing frequently asked questions and trending topics in the field.

One of the most searched questions regarding 1213144-23-0 is its role in modern material science. Researchers have explored its potential as a catalyst in polymer synthesis, where its stability and reactivity make it a promising candidate for green chemistry initiatives. The compound's ability to facilitate reactions under mild conditions aligns with the growing demand for sustainable industrial processes.

From a structural perspective, CAS No 1213144-23-0 features a distinctive molecular framework that contributes to its thermal stability. This characteristic has led to investigations into its use as an additive in high-performance materials, particularly in applications requiring resistance to extreme temperatures. Recent studies have highlighted its compatibility with various matrix materials, opening new possibilities for composite development.

The pharmaceutical industry has shown particular interest in 1213144-23-0 as a potential intermediate in drug discovery. Its molecular architecture presents opportunities for the development of novel therapeutic agents, especially in areas such as targeted drug delivery systems. However, it's crucial to note that all pharmaceutical applications remain in the research phase, with extensive testing required before any clinical use.

Environmental considerations surrounding 1213144-23-0 have become a hot topic in scientific discussions. The compound's biodegradation profile and ecological impact are currently under investigation, with preliminary results suggesting favorable environmental compatibility when properly handled. This aspect is particularly relevant given the increasing regulatory focus on chemical safety and sustainability.

Analytical techniques for characterizing CAS No 1213144-23-0 have evolved significantly, with advanced spectroscopic methods now providing detailed insights into its molecular behavior. These developments have enabled more precise quality control measures, ensuring consistent performance in research and industrial applications.

The storage and handling protocols for 1213144-23-0 follow standard laboratory safety practices. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this compound in powder form. These precautions align with general laboratory safety standards and chemical hygiene plans.

Market trends indicate growing demand for 1213144-23-0 in specialty chemical applications. The compound's versatility has attracted attention from sectors ranging from advanced materials to electronic components. Industry analysts project steady growth in its utilization, particularly as new applications continue to emerge from ongoing research.

Quality specifications for CAS No 1213144-23-0 typically include purity assessments, moisture content, and particle size distribution parameters. These metrics ensure the compound meets the rigorous standards required for research and industrial use. Reputable suppliers provide comprehensive certificates of analysis to verify these specifications.

Future research directions for 1213144-23-0 may explore its potential in nanotechnology applications. Preliminary studies suggest interesting interactions at the nanoscale that could lead to innovative material properties. Such developments would further expand the compound's utility in cutting-edge technological applications.

In conclusion, 1213144-23-0 represents an intriguing chemical entity with diverse potential applications. Its unique properties continue to inspire research across multiple disciplines, from materials science to pharmaceutical development. As understanding of this compound deepens, its role in addressing contemporary scientific and industrial challenges will likely expand, making it a compound worth watching in the coming years.